Cas no 2248280-59-1 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(4-methylphenyl)sulfanyl]propanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(4-methylphenyl)sulfanyl]propanoate
• CAS No: 2248280-59-1
• MF: C₁₈H₁₅NO₄S
• MW: 341.38100361824
• CID: 6471607
• PubChem ID: 165724890
• Update Time: 2025-05-27

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(4-methylphenyl)sulfanyl]propanoate Chemical and Physical Properties

Names and Identifiers

• 2248280-59-1
• EN300-6516178
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(4-methylphenyl)sulfanyl]propanoate

• Inchi： 1S/C18H15NO4S/c1-11-7-9-13(10-8-11)24-12(2)18(22)23-19-16(20)14-5-3-4-6-15(14)17(19)21/h3-10,12H,1-2H3
• InChI Key： AWNZMJNQMZTYAB-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)C(C)C(=O)ON1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 341.07217913g/mol
• Monoisotopic Mass: 341.07217913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 89Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(4-methylphenyl)sulfanyl]propanoate

Research Brief on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(4-methylphenyl)sulfanyl]propanoate (CAS: 2248280-59-1)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(4-methylphenyl)sulfanyl]propanoate (CAS: 2248280-59-1) has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, mechanism of action, and biological activities.

Recent studies have highlighted the role of this compound as a versatile intermediate in the synthesis of pharmacologically active molecules. Its unique structure, featuring an isoindole-1,3-dione core and a thioether linkage, makes it a promising candidate for drug development. Researchers have explored its utility in targeting specific enzymes and pathways, particularly those involved in inflammatory and oncogenic processes.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound was synthesized via a multi-step reaction pathway, starting from commercially available precursors. The key step involved the coupling of 2-[(4-methylphenyl)sulfanyl]propanoic acid with 1,3-dioxo-2,3-dihydro-1H-isoindole under mild conditions, yielding the target compound with high purity and efficiency. Structural characterization was performed using NMR spectroscopy and mass spectrometry, confirming the identity of the product.

Biological evaluations of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(4-methylphenyl)sulfanyl]propanoate have demonstrated its inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. In vitro assays revealed a dose-dependent reduction in COX-2 activity, with an IC50 value comparable to that of established nonsteroidal anti-inflammatory drugs (NSAIDs). These findings suggest its potential as a lead compound for developing novel anti-inflammatory agents.

Further investigations into its mechanism of action have uncovered its ability to modulate reactive oxygen species (ROS) production in cancer cells. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that the compound induces apoptosis in human colorectal cancer cells by disrupting mitochondrial membrane potential and activating caspase-3. These effects were observed at micromolar concentrations, indicating its potency as an anticancer agent.

Despite these promising results, challenges remain in optimizing the pharmacokinetic properties of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(4-methylphenyl)sulfanyl]propanoate. Current research is focused on improving its solubility and bioavailability through structural modifications and formulation strategies. Preliminary data from animal studies suggest that prodrug approaches may enhance its therapeutic efficacy while minimizing off-target effects.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(4-methylphenyl)sulfanyl]propanoate represents a promising scaffold for drug discovery, with demonstrated activities against inflammation and cancer. Future research should prioritize translational studies to evaluate its safety and efficacy in preclinical models, paving the way for clinical development. This compound exemplifies the intersection of chemical synthesis and biological innovation, offering new avenues for therapeutic intervention.